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Compound of Interest

Compound Name: (10-bromodecyl)phosphonic acid

Cat. No.: B604920

In-Depth Technical Guide: (10-
bromodecyl)phosphonic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties of (10-
bromodecyl)phosphonic acid, a key building block in various chemical syntheses, particularly
in the development of PROTACSs (Proteolysis Targeting Chimeras).

Core Molecular Data

The fundamental chemical properties of (10-bromodecyl)phosphonic acid are summarized in
the table below. This data is essential for stoichiometric calculations, analytical
characterization, and experimental design.

Property Value

Molecular Formula C10H22BrO3P[1][2][3][4]
Molecular Weight 301.16 g/mol [1][3]
Alternate Molecular Weight 301.2 g/mol [2]

Chemical Structure and Functionality
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(10-bromodecyl)phosphonic acid is an alkyl chain-based linker.[1] Its structure features a
ten-carbon chain, providing a flexible spacer. One end of the chain is terminated by a
phosphonic acid group, which can participate in various chemical reactions, including
esterification and amide bond formation. The other end of the alkyl chain is functionalized with
a bromine atom, a versatile handle for nucleophilic substitution reactions.

This bifunctional nature makes (10-bromodecyl)phosphonic acid a valuable component in
the synthesis of more complex molecules. In the context of PROTACS, the alkyl chain serves
as a linker to connect a ligand that binds to a target protein and another ligand that recruits an
E3 ubiquitin ligase. This proximity induces the ubiquitination and subsequent degradation of the
target protein.

Experimental Protocols

Detailed experimental protocols involving (10-bromodecyl)phosphonic acid are highly
specific to the desired final product. However, a generalized workflow for its use in the
synthesis of a PROTAC could be conceptualized as follows:
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PROTAC Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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